![molecular formula C21H15BrN2OS B4856536 2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone](/img/structure/B4856536.png)
2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone
Overview
Description
2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone is a synthetic compound that belongs to the family of quinazoline derivatives. It has been widely studied for its potential therapeutic applications, particularly in the field of cancer research. This compound has shown promising results in inhibiting the growth of various cancer cell lines, making it a potential candidate for the development of novel cancer therapies.
Mechanism of Action
The mechanism of action of 2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone is not fully understood. However, studies have suggested that this compound inhibits the activity of certain enzymes involved in cell growth and proliferation, including tyrosine kinases and topoisomerases. It has also been shown to induce DNA damage and inhibit the activation of certain signaling pathways involved in cancer cell survival.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent cytotoxic effects against cancer cells, while having minimal effects on normal cells. It has also been shown to induce apoptosis and inhibit cell proliferation, suggesting that it may have potential therapeutic applications in the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone in lab experiments is its potent cytotoxic effects against cancer cells. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its potential toxicity to normal cells, which may limit its therapeutic applications.
Future Directions
There are several potential future directions for the study of 2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone. One area of research could focus on identifying the specific signaling pathways and enzymes targeted by this compound, in order to better understand its mechanism of action. Another potential direction could be the development of novel drug delivery systems to improve the efficacy and safety of this compound in vivo. Additionally, further studies could investigate the potential synergistic effects of this compound in combination with other cancer therapies.
Scientific Research Applications
The potential therapeutic applications of 2-[(4-bromobenzyl)thio]-3-phenyl-4(3H)-quinazolinone have been extensively studied in the field of cancer research. Studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to induce apoptosis and inhibit cell proliferation, making it a potential candidate for the development of novel cancer therapies.
properties
IUPAC Name |
2-[(4-bromophenyl)methylsulfanyl]-3-phenylquinazolin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15BrN2OS/c22-16-12-10-15(11-13-16)14-26-21-23-19-9-5-4-8-18(19)20(25)24(21)17-6-2-1-3-7-17/h1-13H,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARLAQWZVDQGUOY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC4=CC=C(C=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15BrN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.